Cas no 70590-62-4 (5-Benzothiazolamine, 4,5,6,7-tetrahydro-)

5-Benzothiazolamine,  4,5,6,7-tetrahydro- structure
70590-62-4 structure
Product Name:5-Benzothiazolamine, 4,5,6,7-tetrahydro-
CAS No:70590-62-4
MF:C7H10N2S
MW:154.232699871063
CID:975373
PubChem ID:45121904
Update Time:2025-04-19

5-Benzothiazolamine, 4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzothiazolamine, 4,5,6,7-tetrahydro-
    • 4,5,6,7-tetrahydro-1,3-benzothiazol-5-amine
    • 5-benzothiazolamine,4,5,6,7-tetrahydro-
    • 70590-62-4
    • Inchi: 1S/C7H10N2S/c8-5-1-2-7-6(3-5)9-4-10-7/h4-5H,1-3,8H2
    • InChI Key: FIXCZMZTVQQIMU-UHFFFAOYSA-N
    • SMILES: S1C=NC2=C1CCC(C2)N

Computed Properties

  • Exact Mass: 154.05646950g/mol
  • Monoisotopic Mass: 154.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.2Ų
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